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Compound of Interest

Compound Name: Dibromsalan

Cat. No.: B1195951 Get Quote

Technical Support Center: Dibromsalan Powder
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Dibromsalan powder. It includes troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and safety

information to ensure proper handling, storage, and use in your experiments.

Troubleshooting Guide & FAQs
This section addresses common issues and questions that may arise during the handling and

use of Dibromsalan powder.

FAQs

What is Dibromsalan? Dibromsalan, with the chemical name 4',5-dibromosalicylanilide, is a

halogenated derivative of salicylanilide.[1] It is a pale yellow solid compound with the

molecular formula C₁₃H₉Br₂NO₂ and a molecular weight of approximately 371.028 g/mol .[1]

Historically, it has been recognized for its antibacterial and antifungal properties.[1][2]

What are the primary hazards associated with Dibromsalan powder? Dibromsalan powder

can be harmful if swallowed or inhaled and causes skin and serious eye irritation.[3] It may

also cause respiratory irritation and can lead to an allergic skin reaction. It is crucial to

handle the powder in a well-ventilated area and use appropriate personal protective

equipment (PPE).
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How should I store Dibromsalan powder? Store Dibromsalan powder in a dry, cool, and

well-ventilated place in a tightly closed container.[2] Some sources recommend keeping it

under a nitrogen atmosphere.[2]

What is the solubility of Dibromsalan? Dibromsalan has low solubility in water but is

soluble in organic solvents such as ethanol, acetonitrile, and dimethyl sulfoxide (DMSO).[1]

Troubleshooting
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Issue Possible Cause Recommended Solution

Powder is difficult to dissolve. Incorrect solvent selection.

Dibromsalan has poor

aqueous solubility.[1] Use

organic solvents like ethanol,

acetonitrile, or DMSO for

dissolution.[1] Gentle heating

may aid dissolution, but

monitor for any signs of

degradation.

Inconsistent experimental

results.

Degradation of Dibromsalan

stock solution.

Prepare fresh stock solutions

for each experiment. If storing,

aliquot and store at -20°C or

lower for short periods. Protect

from light. The stability of

related compounds can be pH-

dependent, with maximum

stability often found in the pH

4-5 range.[4]

Inaccurate concentration of the

working solution.

Ensure the powder is

completely dissolved before

making serial dilutions. Use

calibrated equipment for all

measurements.

Observed precipitation in cell

culture media.

Low solubility of Dibromsalan

in aqueous media.

Ensure the final concentration

of the organic solvent (e.g.,

DMSO) in the cell culture

medium is low (typically

<0.5%) and does not affect cell

viability. Perform a solubility

test in your specific medium

prior to the experiment.

Skin or eye irritation after

handling.

Inadequate personal protective

equipment (PPE).

Always wear appropriate PPE,

including gloves, safety

goggles with side shields, and

a lab coat.[3][5] In case of
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contact, rinse the affected area

with plenty of water for at least

15 minutes and seek medical

attention.[2][3][5]

Clogged liquid handling

equipment.
Precipitation of the compound.

Ensure complete dissolution of

the powder in the appropriate

solvent before use. If

precipitation occurs, try

sonicating the solution or

preparing a fresh, more dilute

solution.

Quantitative Data
The following table summarizes key quantitative data for Dibromsalan.

Property Value Reference

Molecular Formula C₁₃H₉Br₂NO₂ [1][6]

Molecular Weight 371.02 g/mol [1][6][7]

Appearance Pale yellow solid [1]

Melting Point 226 - 229 °C [3]

Water Solubility Low [1]

Soluble In
Ethanol, Acetonitrile, Dimethyl

sulfoxide (DMSO)
[1]

Experimental Protocols
1. Preparation of Dibromsalan Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Dibromsalan in DMSO.

Materials:
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Dibromsalan powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the mass of Dibromsalan powder required to prepare the desired volume of a 10

mM stock solution (Molecular Weight = 371.02 g/mol ). For example, for 1 mL of a 10 mM

solution, you will need 3.71 mg of Dibromsalan.

Accurately weigh the calculated amount of Dibromsalan powder in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the Dibromsalan powder is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may be used to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

The stock solution can be stored at -20°C in small aliquots to avoid repeated freeze-thaw

cycles. It is recommended to protect the solution from light.

2. In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol provides a general method for determining the Minimum Inhibitory Concentration

(MIC) of Dibromsalan against a bacterial strain.

Materials:
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Dibromsalan stock solution (e.g., 10 mM in DMSO)

Bacterial strain of interest

Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

Sterile 96-well microtiter plates

Spectrophotometer or plate reader

Incubator

Procedure:

Prepare a bacterial inoculum by suspending a few colonies from a fresh agar plate in the

growth medium. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x

10⁸ CFU/mL).

Dilute the bacterial suspension to the final desired concentration (e.g., 5 x 10⁵ CFU/mL) in

the growth medium.

Prepare serial two-fold dilutions of the Dibromsalan stock solution in the growth medium in

the 96-well plate. The final volume in each well should be 100 µL. Ensure the final DMSO

concentration is consistent across all wells and does not exceed a level that inhibits bacterial

growth (typically <0.5%).

Add 100 µL of the diluted bacterial suspension to each well containing the Dibromsalan
dilutions.

Include a positive control (bacteria in medium with DMSO, no Dibromsalan) and a negative

control (medium only).

Incubate the plate at the optimal temperature for the bacterial strain (e.g., 37°C) for 18-24

hours.

After incubation, determine the MIC by visually inspecting for the lowest concentration of

Dibromsalan that completely inhibits visible bacterial growth. The MIC can also be

determined by measuring the optical density (OD) at 600 nm using a plate reader.
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Visualizations
The following diagrams illustrate key concepts related to the handling and potential mechanism

of action of Dibromsalan.

Caption: A typical experimental workflow for preparing a Dibromsalan solution and determining

its Minimum Inhibitory Concentration (MIC).

Caption: A proposed multi-target mechanism of antimicrobial action for salicylanilides like

Dibromsalan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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